Cas no 67601-29-0 (Phenol, 3-chloro-4-cyclohexyl-)

• Product Name: Phenol, 3-chloro-4-cyclohexyl-
• CAS No: 67601-29-0
• Molecular Formula: C₁₂H₁₅CLO
• Molecular Weight: 210.6999
• CID: 394550
• PubChem ID: 10774837

Phenol, 3-chloro-4-cyclohexyl- Properties

Names and Identifiers

• Phenol, 3-chloro-4-cyclohexyl-
• 3-chloro-4-cyclohexylphenol
• 67601-29-0
• DTXSID80444721

• InChIKey： AQWGDNHGJCSHHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15ClO/c13-12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h6-9,14H,1-5H2
• SMILES： C1CCC(CC1)C2=C(C=C(C=C2)O)Cl

Computed Properties

• Exact Mass: 210.08125
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.0811428g/mol
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols